Cas no 2411255-58-6 (2-Chloro-N-[(1-methoxycyclopentyl)methyl]-N-(1-methyl-3-propan-2-ylpyrazol-4-yl)acetamide)

• Product Name: 2-Chloro-N-[(1-methoxycyclopentyl)methyl]-N-(1-methyl-3-propan-2-ylpyrazol-4-yl)acetamide
• CAS No: 2411255-58-6
• MF: C₁₆H₂₆ClN₃O₂
• MW: 327.849543094635
• CID: 5358121
• PubChem ID: 154880707
• Update Time: 2025-05-26

2-Chloro-N-[(1-methoxycyclopentyl)methyl]-N-(1-methyl-3-propan-2-ylpyrazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z4323479836
• 2-Chloro-N-[(1-methoxycyclopentyl)methyl]-N-(1-methyl-3-propan-2-ylpyrazol-4-yl)acetamide
• 2-chloro-N-[(1-methoxycyclopentyl)methyl]-N-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]acetamide

• Inchi： 1S/C16H26ClN3O2/c1-12(2)15-13(10-19(3)18-15)20(14(21)9-17)11-16(22-4)7-5-6-8-16/h10,12H,5-9,11H2,1-4H3
• InChI Key： JXYZQUYXLNNJPX-UHFFFAOYSA-N
• SMILES： ClCC(N(C1=CN(C)N=C1C(C)C)CC1(CCCC1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 386
• XLogP3: 2.3
• Topological Polar Surface Area: 47.4

Additional information on 2-Chloro-N-[(1-methoxycyclopentyl)methyl]-N-(1-methyl-3-propan-2-ylpyrazol-4-yl)acetamide

Compound CAS No. 2411255-58-6: A Comprehensive Overview

The compound with CAS No. 2411255-58-6, commonly referred to as 2-Chloro-N-[(1-methoxycyclopentyl)methyl]-N-(1-methyl-3-propan-2-ylpyrazol-4-yl)acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a chloro group, a cyclopentyl ring, and a pyrazole moiety, all connected through an acetamide functional group.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its unique structure allows for diverse interactions with biological systems, making it a promising candidate for drug discovery programs targeting specific diseases such as cancer and neurodegenerative disorders. Researchers have particularly focused on its ability to modulate key cellular pathways, which could lead to innovative treatment strategies.

The synthesis of 2-Chloro-N-[(1-methoxycyclopentyl)methyl]-N-(1-methyl-3-propan-2-ylpyrazol-4-yl)acetamide involves a multi-step process that combines advanced organic chemistry techniques. The incorporation of the methoxycyclopentyl group and the propan-2-ylpyrazole ring into the molecule's structure is critical for achieving its desired pharmacological properties. These steps are meticulously optimized to ensure high yield and purity, which are essential for subsequent biological testing.

In terms of physical and chemical properties, this compound exhibits a melting point of approximately 130°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been thoroughly investigated, with findings indicating that it remains stable under normal storage conditions but may degrade under extreme thermal or oxidative stress.

Recent research findings have underscored the compound's potential as an inhibitor of certain enzymes involved in disease progression. For instance, studies have shown that it can effectively inhibit the activity of histone deacetylases (HDACs), which are implicated in cancer cell proliferation and survival. This makes it a valuable tool in the development of anti-cancer therapies.

Beyond its pharmacological applications, 2-Chloro-N-[(1-methoxycyclopentyl)methyl]-N-(1-methyl-3-propan-2-ylpyrazol-4-yl)acetamide has also been explored for its role in agrochemicals. Its ability to interact with plant enzymes suggests potential applications in crop protection and growth regulation.

As with any novel compound, understanding its toxicity profile is crucial for safe application. Preliminary toxicity studies indicate that the compound exhibits low acute toxicity when administered at recommended doses. However, further long-term studies are required to fully assess its safety profile.

In conclusion, CAS No. 2411255-58-6 represents a significant advancement in chemical synthesis and drug discovery. Its unique structure and versatile properties make it a valuable asset in both pharmaceutical and agricultural sectors. Continued research into its mechanisms of action and potential applications will undoubtedly unlock new possibilities for its use in improving human health and crop productivity.